Radical arylation of tyrosine and its application in the synthesis of a highly selective neurotensin receptor 2 ligand†‡
Organic & Biomolecular Chemistry Pub Date: 2011-03-14 DOI: 10.1039/C1OB05292F
Abstract
A small library of Fmoc-protected 3-arylated tyrosines was created by radical
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